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Compound of Interest

Compound Name: CI Vat green 1

CAS No.: 113255-70-2

Cat. No.: B15550405

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CI Vat Green 1 (CAS No. 128-58-5), a violanthrone derivative, is a robust vat dye traditionally

utilized in the textile industry.[1][2] Emerging interest in sustainable and visible-light-active

compounds has led to the exploration of its potential in photopolymerization. Scientific literature

suggests that CI Vat Green 1 possesses photocatalytic activity upon exposure to ultraviolet

(UV) or visible light, enabling it to act as a polymerization initiator for the synthesis of polymers.

[3] This document provides an overview of the theoretical basis for using CI Vat Green 1 as a

photoinitiator and outlines generalized protocols for its application in initiating radical

polymerization of monomers such as acrylates and methacrylates. These monomers are

foundational in various research, industrial, and biomedical applications, including the

development of novel drug delivery systems and medical devices.

Note: The application of CI Vat Green 1 as a photoinitiator is an emerging area of research.

The following protocols are based on the general principles of dye-sensitized

photopolymerization and the known chemical properties of CI Vat Green 1. Researchers
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should consider this document a starting point and may need to optimize conditions for their

specific monomer systems and applications.

Chemical and Physical Properties of CI Vat Green 1
A comprehensive understanding of the physicochemical properties of CI Vat Green 1 is

essential for its application in photopolymerization.

Property Value Reference

Chemical Name

16,17-

Dimethoxydinaphtho[1,2,3-

cd:3',2',1'-lm]perylene-5,10-

dione

[1]

Synonyms C.I. 59825, Jade Green [2]

CAS Number 128-58-5 [4]

Molecular Formula C₃₆H₂₀O₄ [4]

Molecular Weight 516.55 g/mol [4]

Appearance Dark green solid [1]

Solubility

Insoluble in water; slightly

soluble in some organic

solvents.

[2]

Principles of Photoinitiation with CI Vat Green 1
CI Vat Green 1 is proposed to function as a Type II photoinitiator. Upon absorption of light, the

dye transitions to an excited state. In this energized state, it can interact with a co-initiator (e.g.,

an electron donor) to generate free radicals, which then initiate the polymerization of

monomers.

Proposed Signaling Pathway for Radical Generation
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Proposed photoinitiation mechanism of CI Vat Green 1.

Experimental Protocols
The following are generalized protocols for utilizing CI Vat Green 1 as a photoinitiator for the

polymerization of acrylate or methacrylate monomers. Optimization of these protocols is highly
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recommended.

Materials and Reagents
Photoinitiator: CI Vat Green 1 (CAS: 128-58-5)

Co-initiator: Ethyl 4-(dimethylamino)benzoate (EDB) or Triethanolamine (TEOA)

Monomer: Methyl methacrylate (MMA), 2-hydroxyethyl methacrylate (HEMA), or other

acrylate/methacrylate monomers

Solvent (if required): A solvent capable of dissolving all components, such as N,N-

Dimethylformamide (DMF) or a suitable alternative.

Light Source: UV lamp or a visible light source with an appropriate emission spectrum.

General Experimental Workflow

1. Preparation of Stock Solutions

2. Formulation of the Photopolymerizable Resin

3. Sample Preparation

4. Irradiation

5. Post-Polymerization Analysis

Click to download full resolution via product page
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General workflow for photopolymerization experiments.

Detailed Protocol for Solution Polymerization
Preparation of Stock Solutions:

Prepare a stock solution of CI Vat Green 1 (e.g., 0.1% w/v) in a suitable solvent.

Sonication may be required to aid dissolution.

Prepare a stock solution of the co-initiator (e.g., 1% w/v) in the same solvent.

Formulation of the Photopolymerizable Resin:

In a reaction vessel, combine the monomer, CI Vat Green 1 stock solution, and co-initiator

stock solution. The final concentrations will need to be optimized, but a starting point could

be:

Monomer: 90% (v/v)

CI Vat Green 1: 0.01% (w/v)

Co-initiator: 0.1% (w/v)

Mix the solution thoroughly until a homogenous mixture is obtained. Protect the solution

from light.

Sample Preparation:

Transfer the formulated resin to a suitable container for polymerization (e.g., a glass vial or

a mold).

Irradiation:

Expose the sample to a UV or visible light source. The exposure time will depend on the

light intensity, the concentration of the photoinitiator system, and the reactivity of the

monomer.

Post-Polymerization Analysis:
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After irradiation, the extent of polymerization can be determined by techniques such as

gravimetry (to determine the weight of the polymer formed) or spectroscopy (e.g., FTIR to

monitor the disappearance of the monomer's double bonds).

Data Presentation
Due to the nascent stage of research in this specific application, comprehensive quantitative

data is not yet available in published literature. Researchers are encouraged to systematically

vary parameters to generate such data. The following table provides a template for organizing

experimental results.

Experime
nt ID

CI Vat
Green 1
Conc.
(w/v %)

Co-
initiator
Conc.
(w/v %)

Monomer
Light
Source

Exposure
Time
(min)

Polymer
Conversi
on (%)

EXP-01 e.g., 0.005 e.g., 0.05 e.g., HEMA
e.g., 365

nm UV
e.g., 10

Data to be

determined

EXP-02 e.g., 0.01 e.g., 0.1 e.g., HEMA
e.g., 365

nm UV
e.g., 10

Data to be

determined

EXP-03 e.g., 0.01 e.g., 0.1 e.g., MMA

e.g.,

Visible

Light

e.g., 30
Data to be

determined

Safety and Handling
CI Vat Green 1 is a chemical compound and should be handled in accordance with standard

laboratory safety procedures.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Work in a well-ventilated area or a fume hood.

Consult the Safety Data Sheet (SDS) for CI Vat Green 1 and all other chemicals used for

detailed safety information.
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Future Outlook
The use of CI Vat Green 1 as a photoinitiator presents a promising avenue for developing

novel photopolymerization systems, particularly for applications requiring visible light curing.

Further research is needed to fully elucidate its photoinitiation mechanism, quantify its

efficiency with various monomers and co-initiators, and explore its potential in advanced

applications such as 3D printing and the fabrication of biocompatible materials. The generation

of robust experimental data will be crucial for establishing CI Vat Green 1 as a viable and

valuable tool for the scientific and drug development communities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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